Cas no 32909-99-2 (1,4-Dioxane-2,3-diol, 5,6-dimethyl-)
32909-99-2 structure
Product Name:1,4-Dioxane-2,3-diol, 5,6-dimethyl-
CAS No:32909-99-2
MF:C6H12O4
MW:148.157082557678
CID:1453958
PubChem ID:21265447
Update Time:2025-04-20
1,4-Dioxane-2,3-diol, 5,6-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Dioxane-2,3-diol, 5,6-dimethyl-
- 5,6-dimethyl-1,4-dioxane-2,3-diol
- 32909-99-2
- DTXSID10611782
- PYQPLQRWOXQJFG-UHFFFAOYSA-N
- SCHEMBL4955259
-
- Inchi: 1S/C6H12O4/c1-3-4(2)10-6(8)5(7)9-3/h3-8H,1-2H3
- InChI Key: PYQPLQRWOXQJFG-UHFFFAOYSA-N
- SMILES: O1C(C(O)OC(C)C1C)O
Computed Properties
- Exact Mass: 148.07355886g/mol
- Monoisotopic Mass: 148.07355886g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 102
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.5
- Topological Polar Surface Area: 58.9Ų
1,4-Dioxane-2,3-diol, 5,6-dimethyl- Related Literature
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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